
4-Aminopyrazole-d2: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-Aminopyrazole-d2

Cat. No.: B15558221

Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive overview of the chemical properties, structure, and

potential applications of 4-Aminopyrazole-d2. Given the limited direct experimental data for

this deuterated isotopologue, this guide synthesizes information from its non-deuterated

counterpart, 4-aminopyrazole, and established principles of isotopic labeling.

Chemical Structure and Properties
4-Aminopyrazole-d2 is a deuterated analog of 4-aminopyrazole, a heterocyclic amine

containing a pyrazole ring. The "-d2" designation indicates that two hydrogen atoms have been

replaced by deuterium atoms. Based on the known reactivity of the pyrazole ring, these

deuterium atoms are anticipated to be located on the amine group (-ND2).

The core structure of 4-aminopyrazole consists of a five-membered aromatic ring with two

adjacent nitrogen atoms and an amino group at the 4-position.

Table 1: General and Physicochemical Properties of 4-Aminopyrazole (Non-deuterated) and

Inferred Properties for 4-Aminopyrazole-d2
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Property 4-Aminopyrazole
4-Aminopyrazole-
d2 (Inferred)

Data Source

Molecular Formula C₃H₅N₃ C₃H₃D₂N₃ [1][2]

Molecular Weight 83.09 g/mol 85.10 g/mol [1][2]

Appearance Pink to purple solid Expected to be similar [2]

Melting Point 77-82 °C Expected to be similar [1]

Boiling Point Not available Not available

Solubility Soluble in water Expected to be similar [3]

Topological Polar

Surface Area (TPSA)
54.7 Å² 54.7 Å² [4]

logP -0.0081 Expected to be similar [4]

Note: Properties for 4-Aminopyrazole-d2 are inferred and may vary slightly from experimental

values.

Synthesis and Isotopic Labeling
Direct experimental protocols for the synthesis of 4-Aminopyrazole-d2 are not readily

available in the published literature. However, a plausible synthetic route involves the

deuteration of the parent compound, 4-aminopyrazole. A general approach for the deuteration

of amines involves exchange with a deuterium source, such as deuterium oxide (D₂O), often

under acidic or basic catalysis.

A specific method for the selective deuteration of the C-4 position of pyrazole derivatives by

dissolving the substrate in D₂O with acid catalysis has been reported, which could potentially

be adapted.[5] For deuteration of the amino group, direct exchange with D₂O is the most

probable method.

Proposed Experimental Protocol for N-Deuteration
A general procedure for the N-deuteration of an amine is as follows:
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Dissolution: Dissolve 4-aminopyrazole in an excess of deuterium oxide (D₂O).

Stirring: Stir the solution at room temperature for a prolonged period (e.g., 24-48 hours) to

allow for H/D exchange.

Evaporation: Remove the D₂O under reduced pressure.

Repetition: To achieve high levels of deuteration, repeat the dissolution and evaporation

steps multiple times with fresh D₂O.

Drying: Dry the resulting 4-Aminopyrazole-d2 under high vacuum to remove any residual

D₂O.

The efficiency of the deuteration can be monitored by techniques such as NMR spectroscopy,

observing the disappearance of the N-H proton signal and changes in the multiplicity of

adjacent signals.

Proposed Synthesis of 4-Aminopyrazole-d2

4-Aminopyrazole Dissolve in D2O Stir at RT Evaporate D2O Repeat 2-3 times 4-Aminopyrazole-d2

Click to download full resolution via product page

A proposed workflow for the synthesis of 4-Aminopyrazole-d2.

Structural Elucidation and Spectral Data
The structural confirmation of 4-Aminopyrazole-d2 would rely on standard analytical

techniques, primarily NMR spectroscopy and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: In the ¹H NMR spectrum of 4-Aminopyrazole-d2, the signal corresponding to the

amino protons (N-H) would be absent or significantly reduced in intensity compared to the

non-deuterated compound. The signals for the pyrazole ring protons would remain.
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²H NMR: A deuterium NMR spectrum would show a signal corresponding to the deuterium

atoms on the nitrogen.

¹³C NMR: The ¹³C NMR spectrum is expected to be very similar to that of 4-aminopyrazole.

[6] Deuteration at the nitrogen is unlikely to cause significant shifts in the carbon signals of

the pyrazole ring. The carbon attached to the deuterated amino group might exhibit a small

upfield shift and a change in multiplicity due to C-D coupling.

Table 2: Predicted NMR Spectral Data for 4-Aminopyrazole-d2

Nucleus
Predicted Chemical Shift
(ppm)

Notes

¹H Ring protons Similar to 4-aminopyrazole

-ND₂
Signal absent or greatly

diminished

²H -ND₂ A single resonance is expected

¹³C Ring carbons
Similar to 4-aminopyrazole,

with potential minor shifts

Mass Spectrometry (MS)
Mass spectrometry is a key technique for confirming the incorporation of deuterium.

Molecular Ion Peak: The molecular ion peak ([M]⁺) for 4-Aminopyrazole-d2 will be observed

at m/z 85, which is two mass units higher than that of the non-deuterated compound (m/z

83).

Isotopic Distribution: The isotopic pattern of the molecular ion peak will confirm the presence

of two deuterium atoms.
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Expected Mass Spectrometry Results

Mass Spectrometry Analysis

4-Aminopyrazole
[M]+ at m/z 83

4-Aminopyrazole-d2
[M]+ at m/z 85

Click to download full resolution via product page

Comparison of expected molecular ion peaks in mass spectrometry.

Biological Activity and Potential Applications
While there is no specific biological data for 4-Aminopyrazole-d2, the non-deuterated 4-

aminopyrazole scaffold is a "privileged structure" in medicinal chemistry, appearing in

numerous biologically active compounds.

Janus Kinase (JAK) Inhibition
Derivatives of 4-aminopyrazole have been designed and synthesized as potent inhibitors of

Janus kinases (JAKs).[7] JAKs are a family of intracellular, non-receptor tyrosine kinases that

are critical for cytokine signaling. Dysregulation of the JAK-STAT signaling pathway is

implicated in various inflammatory and autoimmune diseases, as well as cancers.

The introduction of deuterium can have a significant impact on the metabolic stability of a drug

candidate. This is known as the "deuterium kinetic isotope effect." By replacing hydrogen with

deuterium at a site of metabolic oxidation, the rate of metabolism can be slowed, potentially

leading to an improved pharmacokinetic profile, such as a longer half-life.

Given the therapeutic interest in JAK inhibitors, 4-Aminopyrazole-d2 could serve as a valuable

tool in drug discovery and development. It could be used as a building block for the synthesis

of deuterated JAK inhibitors to investigate the effects of isotopic substitution on their metabolic

stability and efficacy.
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Simplified JAK-STAT Signaling Pathway
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Inhibition of the JAK-STAT pathway by 4-aminopyrazole derivatives.

Safety and Handling
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The safety profile of 4-Aminopyrazole-d2 is expected to be similar to that of 4-aminopyrazole.

The non-deuterated compound is classified as harmful if swallowed and causes skin and eye

irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated fume hood.

Conclusion
4-Aminopyrazole-d2 is a valuable isotopically labeled compound with potential applications in

medicinal chemistry and drug development, particularly in the synthesis of deuterated kinase

inhibitors. While direct experimental data is scarce, its chemical properties and structure can be

reasonably inferred from its non-deuterated analog. The synthetic and analytical protocols

outlined in this guide provide a framework for researchers to prepare and characterize this

compound for their specific research needs. The use of deuterated building blocks like 4-
Aminopyrazole-d2 is a promising strategy for modulating the pharmacokinetic properties of

drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15558221/docs#4-aminopyrazole-d2-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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